Cas no 2171754-12-2 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid
• CAS No: 2171754-12-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6367463
• PubChem ID: 165544149
• Update Time: 2025-05-25

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid
• EN300-1517535
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-3,3-dimethylbutanoic acid
• 2171754-12-2

• Inchi： 1S/C28H36N2O5/c1-18(13-14-24(31)30-25(26(32)33)28(2,3)4)15-16-29-27(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23,25H,13-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： FCMHMJINCPMXPV-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CCC(NC(C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid

Recent Advances in the Study of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid (CAS: 2171754-12-2)

The compound 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid (CAS: 2171754-12-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethylbutanoic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptides with enhanced stability and bioavailability.

One of the most notable advancements in the research of this compound is its role in the synthesis of peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid can be effectively used to introduce hydrophobic modifications into peptide sequences, thereby improving their membrane permeability and therapeutic efficacy. The study highlighted the compound's compatibility with standard SPPS protocols, making it a versatile tool for researchers.

Further investigations have explored the compound's potential in targeted drug delivery systems. A recent preprint on bioRxiv detailed the use of 2171754-12-2 as a linker molecule in antibody-drug conjugates (ADCs). The researchers reported that the compound's stability under physiological conditions and its ability to facilitate controlled release of payloads make it an attractive candidate for ADC development. These findings underscore the growing importance of this molecule in the design of next-generation biotherapeutics.

In addition to its applications in peptide synthesis and drug delivery, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid has also been investigated for its role in chemical biology probes. A 2024 study in ACS Chemical Biology utilized this compound to develop fluorescent probes for monitoring enzymatic activity in live cells. The study demonstrated that the Fmoc group could be selectively cleaved by specific enzymes, enabling real-time visualization of biochemical processes. This innovative approach opens new avenues for studying cellular mechanisms and developing diagnostic tools.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2171754-12-2. Researchers are actively working to address issues related to yield and purity, as highlighted in a recent review article in Organic Process Research & Development. The review emphasized the need for scalable synthetic routes and improved purification techniques to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3,3-dimethylbutanoic acid (CAS: 2171754-12-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and chemical probes continue to expand, driven by ongoing advancements in synthetic methodologies and a deeper understanding of its biochemical properties. Future research is expected to further elucidate its potential and address current limitations, paving the way for its broader adoption in therapeutic and diagnostic applications.